Cas no 1349988-71-1 (1-(Cyclobutylmethyl)-3-phenyl-1H-pyrazol-5-amine)

• Product Name: 1-(Cyclobutylmethyl)-3-phenyl-1H-pyrazol-5-amine
• CAS No: 1349988-71-1
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 5217747
• Update Time: 2025-10-23

1-(Cyclobutylmethyl)-3-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclobutylmethyl)-3-phenyl-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1-(cyclobutylmethyl)-3-phenyl-

• Inchi： 1S/C14H17N3/c15-14-9-13(12-7-2-1-3-8-12)16-17(14)10-11-5-4-6-11/h1-3,7-9,11H,4-6,10,15H2
• InChI Key： BTAAQVYVGMIPEF-UHFFFAOYSA-N
• SMILES： N1(CC2CCC2)C(N)=CC(C2=CC=CC=C2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(Cyclobutylmethyl)-3-phenyl-1H-pyrazol-5-amine

Professional Introduction to Compound with CAS No. 1349988-71-1 and Product Name: 1-(Cyclobutylmethyl)-3-phenyl-1H-pyrazol-5-amine

The compound with the CAS number 1349988-71-1 and the product name 1-(Cyclobutylmethyl)-3-phenyl-1H-pyrazol-5-amine represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound, featuring a pyrazole core, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The pyrazole scaffold is well-known for its versatility and biological activity, making it a valuable building block for drug discovery.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The structural motif of 1-(Cyclobutylmethyl)-3-phenyl-1H-pyrazol-5-amine combines the favorable characteristics of cyclobutyl and phenyl substituents with the pyrazole ring, which contributes to its potential as an active pharmaceutical ingredient (API). This compound has been extensively studied for its interactions with various biological targets, including enzymes and receptors, which are critical in modulating physiological processes.

The cyclobutyl group in 1-(Cyclobutylmethyl)-3-phenyl-1H-pyrazol-5-amine introduces steric hindrance, which can influence the compound's binding affinity and selectivity. This feature is particularly important in drug design, as it allows for fine-tuning of pharmacokinetic properties. Additionally, the phenyl ring provides hydrophobic interactions, further enhancing the compound's solubility and bioavailability. These structural elements collectively contribute to the compound's potential as a lead candidate for further development.

Recent studies have highlighted the importance of pyrazole derivatives in addressing various therapeutic challenges. For instance, pyrazole-based compounds have shown promise in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The mechanism of action for 1-(Cyclobutylmethyl)-3-phenyl-1H-pyrazol-5-amine is believed to involve inhibition of key enzymes involved in pathogenic pathways. This has been supported by in vitro experiments that demonstrate its efficacy in modulating enzyme activity and reducing inflammation.

The synthesis of 1-(Cyclobutylmethyl)-3-phenyl-1H-pyrazol-5-amine involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of catalytic systems has further improved the efficiency of the synthesis, reducing waste and energy consumption. These advancements align with the growing emphasis on sustainable chemistry practices in drug development.

In addition to its pharmacological potential, 1-(Cyclobutylmethyl)-3-phenyl-1H-pyrazol-5-amine has shown interesting properties in material science applications. The unique electronic structure of the pyrazole ring allows for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. Researchers are exploring ways to incorporate this compound into novel materials that could enhance performance and efficiency in these technologies.

The regulatory landscape for new chemical entities like 1-(Cyclobutylmethyl)-3-phenyl-1H-pyrazol-5-amine is stringent but well-established. Compliance with international standards ensures that the compound can be safely tested and eventually commercialized if it meets all necessary criteria. Clinical trials are currently underway to evaluate its safety profile and therapeutic efficacy. These trials are designed to provide comprehensive data on dosing regimens, side effects, and overall patient outcomes.

The future prospects for 1-(Cyclobutylmethyl)-3-phenyl-1H-pyrazol-5-amine are promising, given its diverse applications across multiple fields. Ongoing research aims to uncover new derivatives with improved properties, such as enhanced bioavailability or reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in driving innovation and translating laboratory findings into viable therapeutic solutions.

In conclusion, 1-(Cyclobutylmethyl)-3-phenyl-1H-pyrazol-5-amine represents a significant contribution to the chemical and pharmaceutical industries. Its unique structure and versatile applications make it a valuable candidate for further research and development. As scientific understanding continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in medicine and materials science.